Cas no 1189902-10-0 (1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride)

1-(5-Chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride is a chemically synthesized compound featuring a piperazine core substituted with a 5-chloro-2-methoxybenzoyl group and a 1-ethyl-1H-imidazol-2-yl moiety. Its hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical research applications. The presence of the chloro and methoxy substituents on the benzoyl ring may influence its binding affinity in biological systems, while the imidazole group contributes to potential interactions with enzymatic targets. This compound is of interest in medicinal chemistry due to its structural complexity and potential as a precursor or intermediate in the development of bioactive molecules. Proper handling and storage are recommended to maintain its integrity.

1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride structure

1189902-10-0 structure

Product name:1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride

CAS No:1189902-10-0

MF:C₁₇H₂₂Cl₂N₄O₂

MW:385.288181781769

CID:5830403

PubChem ID:45284206

1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride
- (5-chloro-2-methoxyphenyl)-[4-(1-ethylimidazol-2-yl)piperazin-1-yl]methanone;hydrochloride
- 1189902-10-0
- (5-chloro-2-methoxyphenyl)(4-(1-ethyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride
- F5095-0212
- AKOS026685115
- VU0634969-1
- Inchi： 1S/C17H21ClN4O2.ClH/c1-3-20-7-6-19-17(20)22-10-8-21(9-11-22)16(23)14-12-13(18)4-5-15(14)24-2;/h4-7,12H,3,8-11H2,1-2H3;1H
- InChI Key： BXEMTZIIPOWWHQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)C(N1CCN(C2=NC=CN2CC)CC1)=O)OC.Cl

Computed Properties

Exact Mass: 384.1119813g/mol
Monoisotopic Mass: 384.1119813g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 431
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.6Å²

1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Life Chemicals	F5095-0212-4mg	1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride	1189902-10-0	4mg	$99.0	2023-09-10
Life Chemicals	F5095-0212-2mg	1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride	1189902-10-0	2mg	$88.5	2023-09-10
Life Chemicals	F5095-0212-10μmol	1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride	1189902-10-0	10μmol	$103.5	2023-09-10
Life Chemicals	F5095-0212-50mg	1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride	1189902-10-0	50mg	$240.0	2023-09-10
Life Chemicals	F5095-0212-10mg	1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride	1189902-10-0	10mg	$118.5	2023-09-10
Life Chemicals	F5095-0212-1mg	1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride	1189902-10-0	1mg	$81.0	2023-09-10
Life Chemicals	F5095-0212-20mg	1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride	1189902-10-0	20mg	$148.5	2023-09-10
Life Chemicals	F5095-0212-2μmol	1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride	1189902-10-0	2μmol	$85.5	2023-09-10
Life Chemicals	F5095-0212-30mg	1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride	1189902-10-0	30mg	$178.5	2023-09-10
Life Chemicals	F5095-0212-20μmol	1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride	1189902-10-0	20μmol	$118.5	2023-09-10

1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride Related Literature

1. Cold plasma treatment for ligand removal from nanocrystals and evolution of surface coordination state

ChenranLi,TaoWang,ChaoXiao,NongWang
2. Structure and growth mechanism of self-assembled monolayers of metal protoporphyrins and octacarboxylphthalocyanine on silicon dioxide†

Louis Porte RSC Adv., 2014,4, 64506-64513
3. Spherical octanuclear clusters in a Na–Ln–dipic system – encapsulation of a nitrate ion and incorporation of water nonamers and dodecamers†

Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
4. Squaramide-catalysed asymmetric cascade reactions of 2,3-dioxopyrrolidines with 3-chlorooxindoles†

Jiang-Bo Wen,Da-Ming Du Org. Biomol. Chem., 2020,18, 1647-1656
5. Triggered cell release from shellac–cell composite microcapsules†

Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride

Research Brief on 1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride (CAS: 1189902-10-0)

This research brief provides an in-depth analysis of the latest scientific advancements related to the compound 1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride (CAS: 1189902-10-0). This molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for further drug development.

The compound, characterized by its unique structural features, has been investigated primarily for its interaction with specific biological targets. Recent publications highlight its role as a modulator of key signaling pathways, particularly those involved in inflammatory and oncological processes. Advanced computational modeling and in vitro assays have provided insights into its binding affinity and selectivity, which are critical for its potential therapeutic efficacy.

One of the most notable findings from recent research is the compound's ability to inhibit certain kinases with high specificity. This property has been explored in the context of autoimmune diseases and cancer, where dysregulated kinase activity is a hallmark. Preclinical studies have demonstrated promising results in animal models, showing reduced inflammation and tumor growth without significant off-target effects.

Further investigations into the pharmacokinetics and pharmacodynamics of 1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride have revealed favorable absorption and distribution profiles. These studies have also identified potential metabolites, which are crucial for understanding the compound's safety and efficacy in humans. Collaborative efforts between academic and industrial researchers are underway to optimize its formulation for clinical trials.

In conclusion, the compound 1-(5-chloro-2-methoxybenzoyl)-4-(1-ethyl-1H-imidazol-2-yl)piperazine hydrochloride represents a significant advancement in the search for novel therapeutics. Its unique chemical structure and promising biological activity make it a compelling subject for ongoing research. Future studies will likely focus on its clinical translation, with the aim of addressing unmet medical needs in various disease areas.